Cas no 7785-26-4 ((-)-α-Pinene)

(-)- α- Pinene is a monoterpene compound, which shows the characteristics of enhancing sleep by directly binding to GABAA benzodiazepine (BZD) receptor as a partial regulator at the BZD binding site

(-)-α-Pinene structure

Product Name:(-)-α-Pinene

CAS No:7785-26-4

Molecular Formula:C₁₀H₁₆

Molecular Weight:136.2340

MDL:MFCD00064145

CID:47860

PubChem ID:440968

(-)-α-Pinene Properties

Names and Identifiers

- (1S)-(-)-Alpha-Pinene
- (-)-alpha-Pinene
- (1S)-2,6,6-Trimethylbicyclo[3.1.1]hept-2-ene
- α-Pinene
- (-)-α-pinene
- (-)-1S,5S-α-pinene
- (?)-α-Pinene
- (−)-α-Pinene
- (1S)-(-)-α-Pinene
- (1S,5S)-2,6,6-trimethylbicyclo[3.1.1]hept-2-ene
- ALPHA-PINENE
- PINENE, (1S)-(-)-alpha-(SG)
- (-)-pin-2(3)-ene
- 1S-(-)-a-pinene
- 1S-α-Pinene
- 2,6,6-Trimethylbicyclo[3.1.1]hept-2-ene-, (1S,5S)-
- Bicyclo[3.1.1]hept-2-ene, 2,6,6-trimethyl-, (1S)-
- L-α-Pinene
- α-Pinene, (-)-
- (1S,5S)-2-Pinene
- DL-ALPHA-PINENE
- (1S,5S)-alpha-pinene
- TZR3GM95PR
- Bicyclo[3.1.1]hept-2-ene, 2,6,6-trimethyl-, (1S,5S)-
- (1S,5S)-4,6,6-trimethylbicyclo[3.1.1]hept-3-ene
- DL-Pin-2(3)-ene
- DSSTox_CID_9290
- DSSTox_RID_78752
- DSSTox_GSID_29290
- Bicyclo(3.1.1)hept-2-ene, 2,6,6-trimethyl-, (1S,5S)-
- Bicyclo[3.1.1]hept-2-ene,2,6,6-trimethyl-, (1S,5S)-
- (-)-2-Pinene
- (
- (1R,5R)-alpha-pinene
- alpha-pinene
- (+)-alpha-Pinene
- Î±-Pinene
- (1R,5R)-2,6,6-Trimethylbicyclo[3.1.1]hept-2-ene
- Acintene A
- (+-)-2-pinene
- (+-)-alpha-pinene
- (+)-(1R)-alpha-Pinene
- alpha-Pinene(dextro)
- 2-pinene
- alpha-Pinene
- (+)-3,6,6-TRIMETHYLBICYCLO[3.1.1]HEPT-2-ENE
- 1R-alpha-Pinene
- 1R,5R-(+)-alpha-Pinene
- 1S,5S-(-)-alpha-Pinene
- pin-2(3)-ene
- Sylvapine A
- -(-)-alpha-Pinene
- +Expand
- MDL： MFCD00064145
- InChIKey： GRWFGVWFFZKLTI-IUCAKERBSA-N
- Inchi： 1S/C10H16/c1-7-4-5-8-6-9(7)10(8,2)3/h4,8-9H,5-6H2,1-3H3/t8-,9-/m0/s1
- SMILES： C1(C([H])([H])[H])(C([H])([H])[H])[C@]2([H])C(C([H])([H])[H])=C([H])C([H])([H])[C@@]1([H])C2([H])[H]
- BRN： 1903790

Computed Properties

Exact Mass: 136.125
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 136.125
Heavy Atom Count: 10
Complexity: 186
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.99870
Merck: 7445
Refractive Index: n20/D 1.466
Water Partition Coefficient: Insoluble
Boiling Point: 155°C
Melting Point: -64 °C (lit.)
Vapor Pressure: ~3 mmHg ( 20 °C)
Flash Point: Fahrenheit: 91.4 ° f
Celsius: 33 ° c
FEMA: 2902
Color/Form: Not determined
Specific Rotation: -41.5 º (c=neat)
Optical Activity: [α]20/D −50±2°, neat
Density: 0.858 g/mL at 20 °C(lit.)

(-)-α-Pinene Security Information

Symbol: GHS02 GHS07 GHS09
RTECS：DT 7000000
WGK Germany：3
Safety Term：S16;S26;S36/37;S61
Safety Instruction： 26-36/37-61
Packing Group：III
Risk Phrases：R10;R36/37/38;R43;R50
Dangerous goods sign： Xi N
Hazardous Material transportation number：UN 2052/2368
Hazard Statement： H226,H315,H317,H319,H335,H410
Warning Statement： P261,P273,P280,P305+P351+P338,P501
Prompt：warning
Storage Condition：2-8°C
PackingGroup：III
Risk Phrases： 10-36/37/38-43-50
Signal Word：Warning
TSCA：Yes
Explosive Limit：0.8%(V)
HazardClass：3
FLUKA BRAND F CODES：10

(-)-α-Pinene Customs Data

HS CODE：29021910

(-)-α-Pinene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005FB4-100mg	Bicyclo[3.1.1]hept-2-ene,2,6,6-trimethyl-, (1S,5S)-	7785-26-4	99%	100mg	$91.00	2024-04-21
Aaron	AR005FJG-25g	Bicyclo[3.1.1]hept-2-ene,2,6,6-trimethyl-, (1S,5S)-	7785-26-4	97%	25g	$4.00
abcr	AB141125-25 ml	(1S)-(-)-alpha-Pinene, 96%; .	7785-26-4	96%	25 ml	€43.60	2024-04-15
Advanced ChemBlocks	P45189-25G	(1S,5S)-2,6,6-trimethylbicyclo[3.1.1]hept-2-ene	7785-26-4	97%	25G	$90	2023-04-13
ChemScence	CS-0009077-100mg	(-)-α-Pinene	7785-26-4	99.63%	100mg	$50.0	2021-09-02
Cooke Chemical	A6700012-1ML	(-)-α-Pinene , Analysis of standard products	7785-26-4	≥99%	1ml	RMB 215.20	2023-09-07
Enamine	EN300-90459-0.05g	(1S,5S)-2,6,6-trimethylbicyclo[3.1.1]hept-2-ene	7785-26-4	95%	0.05g	$19.0	2024-05-20
eNovation Chemicals LLC	D635604-25G	(1S,5S)-2,6,6-trimethylbicyclo[3.1.1]hept-2-ene	7785-26-4	97%	25G	$45	2022-06-08
MedChemExpress	HY-N0549-10mM*1mLinDMSO	(-)-α-Pinene	7785-26-4	99.63%	10mM*1mLinDMSO	￥500	2022-03-28
S e l l e c k ZHONG GUO	S5596-25ul	(1S)-(-)-α-Pinene	7785-26-4	99.98%	25ul	¥795.26	2023-09-16

(-)-α-Pinene Suppliers

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(-)-α-Pinene Related Literature

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2. Modulating the magnetic behavior of Fe(ii)–MOF-74 by the high electron affinity of the guest molecule†

Sungmin Han,Jaehoon Kim,Yousung Jung Phys. Chem. Chem. Phys., 2015,17, 16977-16982
3. Dinuclear manganese alkoxide complexes as catalysts for C–N bond cleavage of simple tertiary N,N-dialkylamides to give esters†

Haruki Nagae,Takahiro Hirai,Daiki Kato,Shusei Soma,Shin-ya Akebi,Kazushi Mashima Chem. Sci., 2019,10, 2860-2868
4. Comparison of atomic emission spectrometric data obtained for aluminium standard samples of different origin

J. Anal. At. Spectrom., 1994,9, 1117-1120
5. Creating chirality in the inner walls of silicananotubes through a hydrogel template: chiral transcription and chiroptical switch†

Jian Jiang,Tianyu Wang,Minghua Liu Chem. Commun., 2010,46, 7178-7180
6. Effect of grain size on electrochemical performance and kinetics of Co3O4 electrode materials†

Jiaxin Hao,Wenjie Wu,Qiao Wang,De Yan,Guohan Liu J. Mater. Chem. A, 2020,8, 7192-7196
7. Long-term, stable, and improved oxygen-reduction performance of titania-supported PtPb nanoparticles†

Takao Gunji,Toyokazu Tanabe,Takashi Tsuda,Masahiro Miyauchi,Genki Kobayashi,Futoshi Matsumoto Catal. Sci. Technol., 2014,4, 1436-1445
8. Back cover

Chem. Sci., 2020,11, 603-604
9. Reconfigurable OR and XOR logic gates based on dual responsive on–off–on micromotors†

Yonggang Dong,Mei Liu,Hui Zhang,Bin Dong Nanoscale, 2016,8, 8378-8383
10. Contents list

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